2-Hydrazinyl-3-methylpyrazine
Overview
Description
2-Hydrazinyl-3-methylpyrazine is a chemical compound with the molecular formula C5H8N4 . It is a solid substance and is used in laboratory chemicals .
Synthesis Analysis
The synthesis of similar compounds like 2-methylpyrazine has been reported in the literature. For instance, a series of CuCoAl catalysts were synthesized by co-precipitation and impregnation methods, tested in the synthesis of 2-methylpyrazine . Another study reported the synthesis of 2-methylpyrazine using mixed oxides of ZnO and Cr2O3 .Molecular Structure Analysis
The molecular structure of 2-Hydrazinyl-3-methylpyrazine can be analyzed using various techniques such as X-ray diffraction, N2 adsorption, thermo-gravimetry analysis, H2-temperature-programmed reduction, dissociative N2O adsorption, and temperature-programmed oxidation . High-resolution one-photon vacuum ultraviolet mass-analyzed threshold ionization (VUV-MATI) spectroscopy and natural bond orbital analysis can also be used to understand the relevant molecular activities .Physical And Chemical Properties Analysis
2-Hydrazinyl-3-methylpyrazine is a solid substance . It has a molecular weight of 123.16 . The physical properties of matter include color, hardness, malleability, solubility, electrical conductivity, density, melting points, and boiling points .Scientific Research Applications
Chemical Research
“2-Hydrazinyl-3-methylpyrazine” is a chemical compound with the formula C5H8N4 and a molecular weight of 124.14 . It is used in various chemical research applications, including the synthesis of new compounds and the study of chemical reactions .
Drug Development
This compound has potential applications in medical research, particularly in drug development. It could be used as a building block in the synthesis of new pharmaceuticals, or as a probe to study biological systems.
Clinical Trials
In the context of clinical trials, “2-Hydrazinyl-3-methylpyrazine” could be used as a reference compound or as a part of a drug formulation. Its properties could be studied in preclinical and clinical settings to understand its safety, efficacy, and pharmacokinetics.
Food Science
Pyrazines, including “2-Hydrazinyl-3-methylpyrazine”, are important compounds in food science . They contribute to the aroma and flavor of various foods. For example, they are significantly correlated with the roasted aroma in Soy Sauce Aroma Type Baijiu (SSAB), a type of Chinese liquor .
Environmental Research
“2-Hydrazinyl-3-methylpyrazine” may also have applications in environmental research. It could be used to study its effects on ecosystems, its role in pollution management, and its sustainability and environmental impact.
Sensory Analysis
In sensory analysis, “2-Hydrazinyl-3-methylpyrazine” and other pyrazines can have a synergistic effect on the perception of roasted aroma . Even at sub-threshold concentrations, they can significantly influence the sensory experience .
Safety and Hazards
2-Hydrazinyl-3-methylpyrazine should be stored in a freezer under -20C . Safety information indicates that it is a warning hazard and precautions should be taken to avoid skin and eye contact, and respiratory exposure . It is also recommended to use personal protective equipment when handling this compound .
properties
IUPAC Name |
(3-methylpyrazin-2-yl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N4/c1-4-5(9-6)8-3-2-7-4/h2-3H,6H2,1H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHAVXJNOFDFYPM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN=C1NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10297045 |
Source
|
| Record name | 2-hydrazinyl-3-methylpyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10297045 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydrazinyl-3-methylpyrazine | |
CAS RN |
19848-54-5 |
Source
|
| Record name | 19848-54-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=113424 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-hydrazinyl-3-methylpyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10297045 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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